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Compound Focus: LCH-7749944
Cat. No.: S547945

Solubility & Storage Specifications

The table below summarizes the key physical chemical and handling data for LCH-7749944.

Parameter Specification Recommended Handling

Molecular Weight 350.41 g/mol [1] [2] [3] Use for molarity calculations.

Solubility in DMSO 70 mg/mL (199.76 mM) [1]  Use fresh, moisture-absorbing DMSO.
Solubility in Ethanol 70 mg/mL [1] -

Solubility in Water Insoluble [1] Avoid aqueous-only solvents.

Storage (-20°C) 3 years (powder) [1] Ensure container is sealed and desiccated.
Storage (-80°C in DMSO) 6 months [2] Aliquot to avoid freeze-thaw cycles.

In Vitro Stock Solution Preparation

This section outlines the standard protocol for preparing stock solutions for cell-based assays.
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1. Materials

e LCH-7749944 powder [1]

e Fresh, anhydrous DMSO [1]

e Sterile cell culture-grade water or PBS
e Appropriate cell culture medium

2. Protocol: 10 mM Stock Solution in DMSO 1. Calculate Mass: To prepare 1 mL of a 10 mM stock
solution, calculate the required mass: (10 pmol/mL) x 350.41 g/mol = 3.504 mg. 2. Weigh: Accurately
weigh 3.504 mg of LCH-7749944 powder. 3. Dissolve: Transfer the powder to a sterile vial and add 1 mL of
fresh DMSO to achieve a final concentration of 10 mM. 4. Mix: Vortex or sonicate the solution until clear. 5.
Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes. Store at -80°C for long-term

stability (up to 6 months) [2].

3. Protocol: 5 mg/mL Homogeneous Suspension in 0.5% CMC-Na 1. Prepare Vehicle: Add 5 mg of
Carboxymethyl Cellulose Sodium Salt (CMC-Na) to 1 mL of purified water to make a 0.5% (w/v) solution.
Mix thoroughly until the CMC-Na is fully dispersed and the solution is clear or slightly viscous [1]. 2. Add
Compound: Add 5 mg of LCH-7749944 powder to the 1 mL of 0.5% CMC-Na solution. 3. Mix: Vortex the
mixture vigorously to obtain a homogeneous suspension with a final concentration of 5 mg/mL [1]. This

formulation is suitable for in vivo administration via oral gavage.

The workflow for preparing these solutions is as follows:
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In Vivo Dosing Formulation

For animal studies, a clear solution suitable for intravenous or oral administration can be prepared as follows.

Add the solvents in the specified order [1].

Standard In Vive Formulation (5 mg/mL) 1. Prepare Master Liquid: First, pre-dissolve the LCH-
7749944 powder in a small volume of DMSO. The percentage of DMSO in the final formulation should be
kept as low as possible (e.g., 5-10%) [1] [3]. 2. Add PEG300: Add the required volume of polyethylene
glycol 300 (PEG300) to the DMSO master liquid. Mix and clarify. 3. Add Tween 80: Add the required
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volume of Tween 80. Mix and clarify. 4. Add Saline: Finally, add the calculated volume of physiological
saline (0.9% NaCl) or PBS to achieve the final volume and concentration. Mix thoroughly until the solution

is clear [1] [3].

A sample recipe for a 5 mg/mL solution is: 10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline
[3].

Troubleshooting Common Issues

Problem 1: Precipitation in Aqueous Buffers

e Cause: LCH-7749944 is inherently insoluble in water [1]. Precipitation occurs when the stock solution
in DMSO is added to aqueous buffers (e.g., PBS, culture medium) if the final DMSO concentration is
too low or the compound concentration is too high.

e Solution: Ensure the final concentration of DMSO in your assay is <0.1-1%. Pre-dilute the DMSO
stock solution in a small volume of intermediate solvent (e.g., 100% PEG300) before adding it to the
agueous buffer. Always add the compound solution to the media while vortexing to ensure rapid
mixing.

Problem 2: Reduced Potency or Crystal Formation

e Cause: Using old or moisture-absorbed DMSO can significantly reduce solubility and compound
stability. "Moisture-absorbing DMSO reduces solubility” [1].

¢ Solution: Always use fresh, sealed, anhydrous DMSO bottles. Aliquot bulk DMSO into small, airtight
vials under a dry atmosphere. Ensure the compound powder is stored correctly at -20°C [1].

Problem 3: Inconsistent In Vivo Dosing

e Cause: The final in vivo formulation is not a clear solution, indicating incomplete dissolution or
incorrect solvent addition order.

¢ Solution: Follow the solvent addition order strictly: DMSO - PEG300 - Tween 80 — Saline/PBS.
Clarify the solution at each step before adding the next solvent. If the solution is not clear, sonication
in a warm water bath can be applied [1] [3].

Key Technical Reminders

e Confirm Bioactivity: After preparing a new stock, validate its activity in a cell-based assay. The
typical working concentrations for in vitro assays range from 5 to 50 yM, showing dose-dependent
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inhibition of cancer cell proliferation [2].

¢ Prioritize DMSO: For all in vitro work, DMSO is the recommended solvent. The CMC-Na suspension
is a fallback for in vivo studies where the DMSO content must be minimized.

o Safety First: LCH-7749944 is labeled "For research use only" and is not for human consumption [1]
[2]. Follow all standard laboratory safety procedures.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [LCH-7749944 solubility issues in aqueous solutions]. Smolecule,
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solubility-issues-in-aqueous-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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